N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
Description
N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C18H15NO5S2 and its molecular weight is 389.44. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition
This compound has been found to have significant enzyme inhibition effects . Specifically, it has shown activity against urease , acetylcholinesterase (AChE) , and butyrylcholinesterase (BChE) enzymes . These enzymes are important targets in the treatment of various diseases, including Alzheimer’s disease .
Neuroprotective and Antioxidant Activities
Furan and thiophene carboxamide derivatives, which this compound is a part of, have been found to have neuroprotective and antioxidant activities . These properties make them potentially useful in the treatment of neurodegenerative diseases .
Anticancer Properties
These compounds have also been found to have anticancer properties . This suggests potential applications in the development of new cancer therapies .
Antifungal Applications
Furan and thiophene carboxamide derivatives have been found to have antifungal properties . This could make them useful in the treatment of fungal infections .
Antibacterial Properties
These compounds have also been found to have antibacterial properties . This suggests potential applications in the treatment of bacterial infections .
Anti-tubercular Activity
Similar compounds have been designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis . This suggests that the compound could potentially have applications in the treatment of tuberculosis .
Anti-inflammatory Activity
N-Arylamides of similar compounds have been synthesized and evaluated for anti-inflammatory activity . This suggests potential applications of the compound in the treatment of inflammatory conditions .
Development of More Potent Pharmaceutical Agents
The results of these studies suggest that compounds such as this one, carrying thiophene/furan carbocamide moieties, could be used as promising structures in the development of more potent pharmaceutical agents in the future .
properties
IUPAC Name |
N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO5S2/c20-18(16-2-1-8-23-16)17-6-3-13(25-17)11-19-26(21,22)14-4-5-15-12(10-14)7-9-24-15/h1-6,8,10,19H,7,9,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWXFWDAYPJORMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)S(=O)(=O)NCC3=CC=C(S3)C(=O)C4=CC=CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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